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Compound of Interest

Compound Name: Bis(4-aminophenyl) terephthalate

Cat. No.: B599948

CAS Number: 16926-73-1

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(4-aminophenyl) terephthalate, identified by CAS number 16926-73-1, is a highly
functional aromatic diamine monomer. lIts rigid, aromatic structure, combined with reactive
terminal amino groups and processability-enhancing ester linkages, makes it a valuable
building block in the synthesis of high-performance polymers.[1] This guide provides a
comprehensive overview of its chemical and physical properties, detailed synthesis and
polymerization protocols, key applications, and safety information. The content is structured to
serve as a technical resource for professionals in materials science, polymer chemistry, and
related research and development fields.

Chemical Identity and Properties

Bis(4-aminophenyl) terephthalate, also known as Terephthalic Acid Bis(4-aminophenyl) Ester
or BPTP, is a symmetric aromatic compound containing two aminophenyl groups linked to a
central terephthalate core.[2][3] This unique structure provides a combination of rigidity and
reactivity.[1]

The fundamental properties of Bis(4-aminophenyl) terephthalate are summarized in the table
below, compiled from various chemical suppliers and databases.
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Property Value Reference(s)
CAS Number 16926-73-1 [2][4]
Molecular Formula C20H16N204 [2][5]
Molecular Weight 348.36 g/mol [2][5]
Terephthalic Acid Bis(4-
Synonyms ] [2][3][4]
aminophenyl) Ester; BPTP
White to Green to Brown
Appearance [21[3114]
powder or crystal
Melting Point 224 °C (decomposes) [4]
N _ 608.6 + 50.0 °C at 760 mmHg
Boiling Point ) [5]
(Predicted)
] Typically >97% or >98.0%
Purity [2][3]

(HPLC)

Storage Conditions

Room temperature, store
under inert gas, air sensitive,
recommended cool and dark
place (<15°C)

InChl Key

CFTXGNJIXHFHTH-
UHFFFAOYSA-N

Bis(4-aminophenyl) terephthalate is classified as a hazardous substance. Proper personal
protective equipment (PPE), including gloves and eye/face protection, should be worn during
handling.[6] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[6]
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Hazard Statement Description

H315 Causes skin irritation[6]

H319 Causes serious eye irritation[6]
H335 May cause respiratory irritation
H302 Harmful if swallowed

Signal Word Warning[6]

Synthesis and Polymerization Workflows

The primary utility of Bis(4-aminophenyl) terephthalate is as a monomer. Its synthesis from
common precursors and its subsequent polymerization are key processes for its application.

The monomer is typically synthesized via a condensation reaction between 4-aminophenol and
a terephthalic acid derivative, most commonly terephthaloyl chloride, due to its high reactivity.
[1] This reaction is generally performed in a polar aprotic solvent.
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Monomer Synthesis Workflow
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Caption: Synthesis of Bis(4-aminophenyl) terephthalate.
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The terminal amino groups of Bis(4-aminophenyl) terephthalate serve as reactive sites for
polymerization.[1] It is a key component in producing aromatic polyamides (aramids) and
polyimides, known for their exceptional thermal and mechanical properties.[1][7][8]

The synthesis of polyimides is a common application and typically follows a two-step process
involving the creation of a poly(amic acid) precursor, which is then converted to the final
polyimide via thermal imidization.[1]
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Two-Step Polyimide Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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